Cas no 72761-58-1 (Ethyl 3-oxo-9-azabicyclo[3.3.1]nonane-9-carboxylate)

• Product Name: Ethyl 3-oxo-9-azabicyclo[3.3.1]nonane-9-carboxylate
• CAS No: 72761-58-1
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 2154016
• Update Time: 2023-08-05

Ethyl 3-oxo-9-azabicyclo[3.3.1]nonane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-oxo-9-azabicyclo[3.3.1]nonane-9-carboxylate
• UMMAJLDRBUYTLC-UHFFFAOYSA-N
• 9-azabicyclo[3,3,1]nonan-3-one-9-carboxylic acid ethyl ester
• 9-azabicyclo-[3,3,1]nonan-3-one-9-carboxylic acid ethyl ester
• Ethyl 3-oxo-9-azabicyclo[3.3.1]nonane-9-carboxylate

• Inchi： 1S/C11H17NO3/c1-2-15-11(14)12-8-4-3-5-9(12)7-10(13)6-8/h8-9H,2-7H2,1H3
• InChI Key： UMMAJLDRBUYTLC-UHFFFAOYSA-N
• SMILES： O=C1CC2CCCC(C1)N2C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Topological Polar Surface Area: 46.6